4-Bromobenzaldehyde tosylhydrazone

• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H13BrN2O2S/c1-11-2-8-14(9-3-11)20(18,19)17-16-10-12-4-6-13(15)7-5-12/h2-10,17H,1H3/b16-10+
• InChI Key: BPJBUIWCUYKVNL-MHWRWJLKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=C(C=C2)Br
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=C(C=C2)Br
• Molecular Formula: C14H13BrN2O2S
• Molecular Weight: 353.24 g/mol

Description

4-Bromobenzaldehyde tosylhydrazone is a chemical compound with the IUPAC name N’-[(E)-(4-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide. It has a molecular weight of 353.24.

Molecular Structure Analysis

The InChI code for 4-Bromobenzaldehyde tosylhydrazone is 1S/C14H13BrN2O2S/c1-11-2-8-14(9-3-11)20(18,19)17-16-10-12-4-6-13(15)7-5-12/h2-10,17H,1H3/b16-10+.

Chemical Reactions Analysis

The bromoaryl group of 4-bromobenzaldehyde may be coupled with trimethylsilylacetylene in a Sonogashira coupling to form 4-((trimethylsilyl)ethynyl)benzaldehyde, followed by removal of the trimethylsilyl group with base to form 4-ethynylbenzaldehyde.

Physical And Chemical Properties Analysis

4-Bromobenzaldehyde tosylhydrazone is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Palladium-Catalyzed Reactions

4-Bromobenzaldehyde tosylhydrazone is a key component in palladium-catalyzed reactions. Lei Zhu et al. (2020) explored its use in a three-component coupling reaction with methanol, demonstrating a broad substrate scope and good functional group compatibility (Lei Zhu et al., 2020). Xiaojian Ren et al. (2020) further investigated the chemoselectivity of this process, contributing to the understanding of bond formation mechanisms in such reactions (Xiaojian Ren et al., 2020).

Synthesis of Heterocyclic Compounds

The compound plays a significant role in the synthesis of heterocyclic compounds. C. Cho et al. (2004) and Yeon Kyu Bae et al. (2013) reported its application in synthesizing 1-aryl-1H-indazoles, a process involving catalytic amounts of palladium or copper(I) salts (C. Cho et al., 2004); (Yeon Kyu Bae et al., 2013).

Antibacterial Applications

Li et al. (2007) synthesized Schiff bases using 4-Bromobenzaldehyde tosylhydrazone and examined their antibacterial activities against E. Coli and S. Aureus, showing promising results, especially with Cu(II) complexes (Li et al., 2007).

Mechanism of Action

Target of Action

It is known that 4-bromobenzaldehyde, a related compound, displays reactivity characteristic of benzaldehyde and an aryl bromide . This suggests that 4-Bromobenzaldehyde tosylhydrazone may interact with similar targets.

Mode of Action

It is known that 4-bromobenzaldehyde participates in various cross-coupling reactions, such as suzuki coupling . This suggests that 4-Bromobenzaldehyde tosylhydrazone may also participate in similar reactions, leading to changes in the target molecules.

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements include H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P280, advising to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

While specific future directions for 4-Bromobenzaldehyde tosylhydrazone are not available, N-Tosylhydrazones, a related group of compounds, have been found to be versatile building blocks in the construction of a range of cyclic compounds. This suggests potential future research directions in exploring the utility of 4-Bromobenzaldehyde tosylhydrazone in similar applications.